Cas no 65942-09-8 ( )
structure
Product Name:
CAS No:65942-09-8
MF:C10H18O2
MW:170.248723506927
CID:962838
PubChem ID:288640
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC149921
- BICYCLO(2.2.2)OCTANE-2,3-DIMETHANOL
- DTXSID50984427
- NSC149918
- NSC-149921
- (Bicyclo[2.2.2]octane-2,3-diyl)dimethanol
- 65942-09-8
- SCHEMBL9904072
- NSC-149914
- AKOS024322422
- NSC149914
- 65942-08-7
- NSC-149918
-
-
- Inchi: 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
- InChI Key: CPIZOXNOIVZVGA-UHFFFAOYSA-N
- SMILES: OCC1C(CO)C2CCC1CC2
Computed Properties
- Exact Mass: 170.131
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 315°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.503
Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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